Cas no 647021-21-4 (Pentanoic acid, (2S)-2-piperidinylmethyl ester)

• Product Name: Pentanoic acid, (2S)-2-piperidinylmethyl ester
• CAS No: 647021-21-4
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 418297
• PubChem ID: 71379064
• Update Time: 2025-04-19

Pentanoic acid, (2S)-2-piperidinylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, (2S)-2-piperidinylmethyl ester
• [(2S)-piperidin-2-yl]methyl pentanoate
• 647021-21-4
• DTXSID00801655

• Inchi： 1S/C11H21NO2/c1-2-3-7-11(13)14-9-10-6-4-5-8-12-10/h10,12H,2-9H2,1H3/t10-/m0/s1
• InChI Key： VCYUWISZTPCXBB-JTQLQIEISA-N
• SMILES： O(C(CCCC)=O)C[C@@H]1CCCCN1

Computed Properties

• Exact Mass: 199.15733
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33